Cas no 2640935-32-4 (5-Fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine)

• Product Name: 5-Fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine
• CAS No: 2640935-32-4
• MF: C₁₆H₁₉F₂N₅O
• MW: 335.351769685745
• CID: 5317113
• PubChem ID: 155798419
• Update Time: 2025-07-18

5-Fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methoxy]-2,6-dimethylpyrimidine
• F6792-4210
• AKOS040731268
• 5-fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine
• 2640935-32-4
• 5-Fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine

• Inchi： 1S/C16H19F2N5O/c1-10-14(18)15(22-11(2)21-10)24-9-12-3-5-23(6-4-12)16-19-7-13(17)8-20-16/h7-8,12H,3-6,9H2,1-2H3
• InChI Key： ZNXHESXXTPCPEC-UHFFFAOYSA-N
• SMILES： FC1=C(C)N=C(C)N=C1OCC1CCN(C2N=CC(=CN=2)F)CC1

Computed Properties

• Exact Mass: 335.15576657g/mol
• Monoisotopic Mass: 335.15576657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 493.0±55.0 °C(Predicted)
• pka: 3.93±0.42(Predicted)

Additional information on 5-Fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine

Comprehensive Overview of 5-Fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine (CAS No. 2640935-32-4)

5-Fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine (CAS No. 2640935-32-4) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of fluorinated pyrimidines, which are widely studied for their bioactivity and versatility in drug discovery. The presence of fluorine atoms and a piperidine moiety enhances its metabolic stability and binding affinity, making it a promising candidate for various therapeutic targets.

In recent years, the demand for fluorinated heterocycles like 5-Fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine has surged, driven by their role in the development of kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential applications in oncology and central nervous system (CNS) disorders, as fluorinated compounds often exhibit improved blood-brain barrier penetration. The compound's CAS No. 2640935-32-4 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 5-Fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine involves multi-step organic reactions, including nucleophilic substitution and cross-coupling techniques. Its molecular weight and logP value are critical parameters for researchers optimizing drug-like properties. Recent publications highlight its potential as a selective inhibitor for specific enzymes, aligning with the trend of precision medicine and personalized therapeutics.

From an industrial perspective, CAS No. 2640935-32-4 is often discussed in the context of scale-up challenges and green chemistry initiatives. Companies are exploring catalytic methods to reduce waste and improve yield, addressing the global push for sustainable synthesis. Additionally, its patent landscape is actively monitored, as competitors seek to leverage its scaffold for novel intellectual property (IP).

In conclusion, 5-Fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine represents a cutting-edge example of how fluorinated building blocks are shaping modern drug discovery. Its CAS No. 2640935-32-4 serves as a gateway for researchers exploring its structure-activity relationships (SAR) and therapeutic potential. As the scientific community continues to uncover its applications, this compound is poised to remain a focal point in high-value chemical innovation.